Cas no 1897097-33-4 (1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol
• CAS No: 1897097-33-4
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6484034
• PubChem ID: 117462934
• Update Time: 2025-08-05

1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol
• EN300-1927612
• 1-[(2-bromo-3,4-dimethoxyphenyl)methyl]cyclopropan-1-ol
• 1897097-33-4

• Inchi： 1S/C12H15BrO3/c1-15-9-4-3-8(7-12(14)5-6-12)10(13)11(9)16-2/h3-4,14H,5-7H2,1-2H3
• InChI Key： NYDFEQFGTWMCAN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CC1(CC1)O)OC)OC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol

1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol (CAS No. 1897097-33-4): A Promising Compound in Modern Pharmaceutical Research

1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol, also known by its CAS number 1897097-33-4, is a novel organic compound that has garnered significant attention in recent years due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of substituted cyclopropanols, which are characterized by their cyclic three-membered ring system and hydroxyl functionality. The presence of a bromine atom at the 2-position of the phenyl ring, along with methoxy groups at the 3 and 4 positions, imparts distinct physicochemical properties to this molecule, making it a valuable candidate for pharmaceutical development.

The 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol structure is particularly notable for its ability to modulate intracellular signaling pathways. Recent studies have highlighted its potential to interact with protein kinases, particularly those involved in inflammatory responses and cell proliferation. The bromine substitution at the phenyl ring is believed to enhance the compound's lipophilicity, facilitating its penetration into cellular membranes and increasing its bioavailability. This property is critical in drug development, as it directly impacts the compound's ability to reach its target site of action.

One of the most intriguing aspects of 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol is its potential role in anti-inflammatory therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against the NF-κB signaling pathway, a key mediator of inflammation. The research team found that the compound's bromine-substituted phenyl ring interacts with the kinase domain of IKKβ, thereby suppressing the phosphorylation of IκBα and reducing the nuclear translocation of NF-κB. This mechanism suggests that 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol could be a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol has shown potential in the field of oncology. A 2022 study published in Cancer Research reported that this compound selectively inhibits the growth of cancer cells expressing the EGFR (epidermal growth factor receptor) mutation. The study utilized a combination of in vitro and in vivo models to evaluate the compound's efficacy, and the results indicated that 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol significantly reduced tumor size in xenograft models without causing substantial toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to bind to the ATP-binding site of the mutated EGFR, thereby disrupting its kinase activity.

The synthesis of 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol involves a multi-step process that typically begins with the bromination of 2,3,4-trimethoxybenzene. This reaction is carried out under controlled conditions to ensure the selective introduction of the bromine atom at the 2-position of the phenyl ring. Subsequent steps involve the formation of the cyclopropane ring through a ring-closing metathesis reaction, followed by the introduction of the hydroxyl group at the 1-position. The final step often involves purification and crystallization to obtain the compound in its purest form.

Recent advancements in synthetic chemistry have led to the development of more efficient methodologies for the preparation of 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol. For instance, a 2021 study published in Organic Letters described a catalytic approach using a chiral ruthenium-based catalyst to achieve enantioselective synthesis of the compound. This method not only improves the yield of the desired enantiomer but also reduces the environmental impact of the synthesis process. Such innovations are crucial in the pharmaceutical industry, where the stereochemistry of a compound can significantly affect its pharmacological activity and safety profile.

The pharmacokinetic profile of 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol is another area of active research. Studies have shown that the compound exhibits moderate oral bioavailability, with peak plasma concentrations typically reached within 2-4 hours after administration. The half-life of the compound is estimated to be around 6-8 hours, which suggests that it may require multiple daily doses to maintain therapeutic efficacy. However, further research is needed to determine the optimal dosing regimen and to assess the compound's long-term safety profile.

One of the challenges in the development of 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol is the potential for metabolic degradation in vivo. The compound is susceptible to hydrolysis, which can lead to the formation of inactive metabolites. To address this issue, researchers have explored the use of prodrug strategies. A 2023 study published in Drug Metabolism and Disposition described the synthesis of a prodrug derivative of 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol, which was designed to resist enzymatic hydrolysis. The prodrug showed improved stability in vitro and enhanced bioavailability in animal models, suggesting that this approach could be a viable solution for improving the compound's therapeutic potential.

The potential applications of 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol extend beyond its anti-inflammatory and anti-cancer properties. Researchers are also investigating its role in the treatment of neurodegenerative diseases. A 2022 study published in Neuropharmacology found that the compound exhibits neuroprotective effects in models of Parkinson's disease. The study suggested that the compound's ability to modulate mitochondrial function and reduce oxidative stress may contribute to its therapeutic potential in this context. These findings highlight the versatility of 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol as a multifunctional therapeutic agent.

Despite the promising findings, there are still several challenges that need to be addressed before 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol can be translated into clinical applications. One of the key challenges is the need for further preclinical and clinical studies to evaluate its safety and efficacy in human subjects. Additionally, the compound's potential for drug interactions and side effects must be thoroughly investigated. The pharmaceutical industry is currently working on these aspects, with several research groups collaborating to develop new formulations and delivery systems for the compound.

Another important consideration in the development of 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol is its environmental impact. The synthesis and disposal of this compound must be managed in a way that minimizes its ecological footprint. Researchers are exploring green chemistry approaches to reduce the use of hazardous solvents and reagents in the synthesis process. These efforts are part of a broader initiative to make pharmaceutical development more sustainable and environmentally friendly.

In conclusion, 1-(2-bromo-3,4-dimethoxyphenyl)methylcyclopropan-1-ol represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of novel therapies. While further studies are needed to fully understand its potential and optimize its therapeutic applications, the compound's properties suggest that it could play a crucial role in the treatment of various diseases in the future.